Cas no 77-93-0 (Triethyl citrate)

• Product Name: Triethyl citrate
• CAS No: 77-93-0
• MF: C₁₂H₂₀O₇
• MW: 276.283004760742
• MDL: MFCD00009201
• CID: 34097
• PubChem ID: 57648253
• Update Time: 2025-09-04

Triethyl citrate Chemical and Physical Properties

Names and Identifiers

• triethyl citrate
• CITRIC ACID TRIETHYL ESTER
• ETHYL CITRATE
• FEMA 3083
• TRIETHYL 2-HYDROXY-1,2,3-PROPANE-TRICARBOXYLATE
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, triethyl ester
• 2,3-propanetricarboxylicacid,2-hydroxy-triethylester
• 2-Hydroxy-1,2,3-propanetricarboxylic acid, triethyl ester
• 2-hydroxy-propane-1,2,3-tricarboxylicacidtriethylester
• Citroflex 2
• Crodamol TC
• Ethyl citrate, citric acid triethyl ester
• Hydagen C.A.T
• nsc8907
• TEC
• triaethylcitrat
• Triethylester kyseliny citronove
• Triethyl citrate (TEC)
• triethyl 2-hydroxypropane-1,2,3-tricarboxylate
• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, triethyl ester (9CI)
• Citric acid, triethyl ester (6CI,7CI,8CI)
• Citroflex C 2
• Citroflex EC
• Citroflex SC 60
• Citrofol A 1
• Citrofol AI
• Eudraflex
• Hydragen CAT
• Morflex C 2
• Morflex TEC
• NSC 8907
• Citric acid, triethyl ester
• Triaethylcitrat [German]
• Uniflex TEC
• Uniplex 80
• FEMA No. 3083
• Triethyl citrate (NF)
• Triethyl citrate [NF]
• triethyl 2-hydroxypropane-1,2,3-
• Triethyl citrate,99%
• C12H20O7
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,2,3-triethyl ester
• AI3-00659
• Tox21_300004
• INS-1505
• MFCD00009201
• Triethyl Citrate, FCC
• DB-056271
• TRIETHYL CITRATE [FCC]
• CAS-77-93-0
• AKOS015838720
• CS-W012318
• BS-18150
• s6223
• E1505
• NS00008140
• Triethyl 2-hydroxy-1,2,3-propanetricarboxylate #
• NCGC00164037-01
• EC 201-070-7
• Triethyl citrate, Pharmaceutical Secondary Standard; Certified Reference Material
• 1ST014232-1000
• UNII-8Z96QXD6UM
• 2-hydroxy-propane-1,2,3-tricarboxylic acidtriethyl ester
• HSDB 729
• Triethyl citrate, >=98.0% (GC)
• Triethylester kyseliny citronove [Czech]
• E-1505
• 2-Hydroxy-1,2,3-propanetricarboxylic acid, delta triethyl ester
• Triethyl 2-hydroxy-1,2,3-propanetricarboxylate
• HY-W011602
• Triethyl citrate Solution in Acetone, 1000mug/mL
• CHEMBL464988
• Triethyl citrate, United States Pharmacopeia (USP) Reference Standard
• Triethyl citrate, analytical standard
• INS NO.1505
• NCGC00164037-02
• BRN 1801199
• Triethyl citrate, natural, >=97%, FG
• Q418057
• NSC-8907
• TRIETHYL CITRATE [EP MONOGRAPH]
• CITRIC ACID ETHYL ESTER [MI]
• triethyl2-hydroxypropane-1,2,3-tricarboxylate
• Triethyl citrate, Vetec(TM) reagent grade, 98%
• WLN: 2OV1XQVO2&1VO2
• 8Z96QXD6UM
• D06228
• NCGC00253989-01
• EINECS 201-070-7
• Triethyl citrate; Triethyl 2-hydroxypropane-1,2,3-tricarboxylate
• TRIETHYL CITRATE [II]
• 77-93-0
• DTXSID0040701
• CHEBI:168426
• 1,3-Propanetricarboxylic acid, 2-hydroxy-, triethyl ester
• TRIETHYL CITRATE [FHFI]
• TRIETHYL CITRATE [HSDB]
• Citric acid ethyl ester
• D70438
• TRIETHYL CITRATE [MART.]
• Triethylcitrate
• SR-01000883952
• TRIETHYL CITRATE [USP-RS]
• 1ST014232
• Triethyl citrate, natural, >=99%, FG
• A839294
• Q-201868
• SCHEMBL23465
• 1,2,3-triethyl 2-hydroxypropane-1,2,3-tricarboxylate
• DTXCID8020701
• SR-01000883952-1
• Triethyl citrate, >=99%, FCC, FG
• Triethyl citrate

• MDL： MFCD00009201
• Inchi： 1S/C12H20O7/c1-4-17-9(13)7-12(16,11(15)19-6-3)8-10(14)18-5-2/h16H,4-8H2,1-3H3
• InChI Key： DOOTYTYQINUNNV-UHFFFAOYSA-N
• SMILES： CCOC(CC(C(OCC)=O)(CC(OCC)=O)O)=O
• BRN： 1801199

Computed Properties

• Exact Mass: 276.12100
• Monoisotopic Mass: 276.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Molecular Weight: 276.28

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.14 g/mL at 25 °C(lit.)
• Melting Point: -46 ºC
• Boiling Point: 235 °C/150 mmHg(lit.)
• Flash Point: Fahrenheit: 311 ° f
  Celsius: 155 ° c
  
• Refractive Index: n20/D 1.442(lit.)
• Solubility: H2O: soluble
• Water Partition Coefficient: 5.7 g/100 mL (25 ºC)
• PSA: 99.13000
• LogP: 0.18700
• Odor: Fruity odor
• Refractive Index: [n]D/20: 1,439-1,441
• Solubility: Soluble in most organic solvents. Insoluble in oil
• Merck: 2326
• Vapor Pressure: 1 mmHg ( 107 °C)
• FEMA: 3083 | TRIETHYL CITRATE
• Freezing Point: -55℃

Triethyl citrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H332
• Warning Statement： P304+P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 20
• Safety Instruction： S24/25
• RTECS：GE8050000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Triethyl citrate

Recent Advances in the Application of Triethyl Citrate (CAS 77-93-0) in Pharmaceutical and Biomedical Research

Triethyl citrate (TEC), with the CAS number 77-93-0, is a widely used plasticizer and excipient in the pharmaceutical and biomedical industries. Recent studies have highlighted its versatility in drug delivery systems, biocompatible materials, and as a solvent in various formulations. This research briefing synthesizes the latest findings on TEC, focusing on its applications, mechanisms, and emerging trends in the field of chemical biology and medicine.

A 2023 study published in the Journal of Controlled Release demonstrated the efficacy of TEC in enhancing the bioavailability of poorly water-soluble drugs. Researchers utilized TEC as a co-solvent in self-emulsifying drug delivery systems (SEDDS), significantly improving the dissolution rate and absorption of hydrophobic compounds. The study underscored TEC's role in optimizing drug formulations for oral administration, particularly for drugs with low solubility.

In the realm of biomedical materials, TEC has been investigated for its biocompatibility and plasticizing properties. A recent Biomaterials Science article (2024) reported the development of TEC-based polymeric films for wound dressing applications. The films exhibited excellent mechanical properties, moisture retention, and controlled release of antimicrobial agents, making them promising candidates for chronic wound management. The study also emphasized TEC's low cytotoxicity, further validating its safety profile for medical use.

Another significant advancement involves the use of TEC in 3D printing of pharmaceutical dosage forms. A 2024 International Journal of Pharmaceutics study explored TEC's role as a plasticizer in fused deposition modeling (FDM) 3D printing of personalized medicines. The research demonstrated that TEC improved the printability and mechanical strength of drug-loaded filaments while maintaining drug stability during the printing process. This innovation opens new avenues for patient-specific drug manufacturing.

Recent toxicological studies have further reinforced TEC's safety profile. A 2023 meta-analysis in Regulatory Toxicology and Pharmacology reviewed decades of safety data on TEC, concluding that it poses minimal risk when used within established guidelines. The analysis included in vitro and in vivo studies, as well as human exposure data, providing comprehensive evidence of TEC's suitability for pharmaceutical applications.

Looking ahead, researchers are exploring novel applications of TEC in targeted drug delivery systems. Preliminary studies suggest that TEC-modified nanoparticles may enhance tumor targeting while reducing systemic toxicity. Additionally, the combination of TEC with other biocompatible polymers is being investigated for sustained-release formulations. These developments position TEC as a key component in next-generation drug delivery technologies.